Cas no 21903-30-0 (Benzoic acid, 3,5-bis(dimethylamino)-, methyl ester)

• Product name: Benzoic acid, 3,5-bis(dimethylamino)-, methyl ester
• CAS No: 21903-30-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 1404926

Benzoic acid, 3,5-bis(dimethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(dimethylamino)-, methyl ester

• Inchi： 1S/C12H18N2O2/c1-13(2)10-6-9(12(15)16-5)7-11(8-10)14(3)4/h6-8H,1-5H3
• InChI Key： NAOZURCTVHQPDK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(N(C)C)=CC(N(C)C)=C1

Computed Properties

• Exact Mass: 222.13694

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 347.9±37.0 °C(Predicted)
• PSA: 32.78
• pka: 3.84±0.19(Predicted)